Cas no 24309-48-6 (Propargyl isothiocyanate)

• Product Name: Propargyl isothiocyanate
• CAS No: 24309-48-6
• MF: C₄H₃NS
• MW: 97.1383192539215
• CID: 254586
• PubChem ID: 123411
• Update Time: 2025-04-19

Propargyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-propyn-1-yl ester
• Propargyl isothiocyanate
• 2-Propynyl thiocyanate
• CHEMBL401514
• DTXSID20179045
• InChI=1/C4H3NS/c1-2-3-5-4-6/h1H,3H2
• FT-0682056
• 0-03-00-00178 (Beilstein Handbook Reference)
• 3-Isothiocyanato-1-propyne #
• 3-isothiocyanatoprop-1-yne
• BRN 1735709
• BDBM50203068
• AKOS000211995
• 24309-48-6
• A817211
• J-015441
• Propargylisothiocyanate
• EN300-112450
• Z323038598
• Thiocyanic acid, 2-propynyl ester
• 54122-88-2
• XCXOHPXTLZMKQJ-UHFFFAOYSA-N
• MFCD00060417
• XCXOHPXTLZMKQJ-UHFFFAOYSA-
• G30518

• Inchi： 1S/C4H3NS/c1-2-3-5-4-6/h1H,3H2
• InChI Key： XCXOHPXTLZMKQJ-UHFFFAOYSA-N
• SMILES： S=C=NCC#C

Computed Properties

• Exact Mass: 96.99860
• Monoisotopic Mass: 96.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1,06 g/cm3
• Boiling Point: 43 °C
• Flash Point: 35.6°C
• Refractive Index: 1.484
• PSA: 44.45000
• LogP: 0.72240

Propargyl isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 23/24/25
• Safety Instruction： 23-36/37/39
• HazardClass：IRRITANT-HARMFUL